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Compound of Interest

Compound Name: 5-Phenyllevulinic acid

Cat. No.: B2641836

For Researchers, Scientists, and Drug Development Professionals

Introduction

5-Phenyllevulinic acid, also known as 4-0xo-5-phenylpentanoic acid, is a fungal metabolite
that has garnered interest in the scientific community. It is recognized for its biological activities,
including inhibitory effects against the bacterium B. megaterium, the plant pathogenic fungus S.
tritici, and the alga C. fusca. Furthermore, it serves as a valuable intermediate in the synthesis
of sigma (o) receptor ligands, which are of significant interest in drug development for their
potential therapeutic applications in a variety of central nervous system disorders. This guide
provides a comprehensive overview of the known physicochemical properties of 5-
Phenyllevulinic acid, details the experimental protocols for their determination, and illustrates
its role in the synthesis of sigma receptor ligands.

Core Physicochemical Properties

The fundamental physicochemical characteristics of 5-Phenyllevulinic acid are summarized in
the table below. It is important to note that while some properties have been experimentally
determined, others are predicted values derived from computational models due to a lack of
available experimental data.
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Property Value Data Type
Molecular Formula C11H1203 Experimental
Molecular Weight 192.21 g/mol Experimental
Appearance Solid Experimental
Melting Point 106-108 °C Predicted
Boiling Point 365.9 °C at 760 mmHg Predicted
Solubility DMSO: 1 mg/mL][1] Experimental
pKa (acidic) 453 Predicted
logP 1.35 Predicted

Experimental Protocols for Physicochemical
Property Determination

Accurate determination of physicochemical properties is crucial for drug development and

research. The following are detailed methodologies for the key experiments cited.

Melting Point Determination

The melting point of a solid organic compound like 5-Phenyllevulinic acid can be determined

using the capillary method with a melting point apparatus.

Methodology:

o Sample Preparation: A small amount of finely powdered, dry 5-Phenyllevulinic acid is

packed into a capillary tube, sealed at one end, to a height of 2-3 mm.

o Apparatus Setup: The capillary tube is placed in the heating block of a melting point

apparatus.

e Heating: The sample is heated at a steady and slow rate, typically 1-2 °C per minute, to

ensure thermal equilibrium between the sample and the thermometer.
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e Observation: The temperature at which the first drop of liquid appears (the onset of melting)
and the temperature at which the entire solid phase has transitioned to liquid (completion of
melting) are recorded. This range is reported as the melting point. For a pure compound, this
range is typically narrow (0.5-1 °C).

Boiling Point Determination

As 5-Phenyllevulinic acid is a solid at room temperature, its boiling point is determined at
reduced pressure to prevent decomposition at high temperatures. The Thiele tube method is a
common technique for this purpose.

Methodology:

o Sample Preparation: A small amount of 5-Phenyllevulinic acid is placed in a small test tube
(fusion tube). A capillary tube, sealed at one end, is inverted and placed inside the fusion
tube with the open end submerged in the liquid.

e Apparatus Setup: The fusion tube is attached to a thermometer and placed in a Thiele tube
containing a high-boiling point liquid (e.g., mineral oil or silicone oil).

e Heating: The side arm of the Thiele tube is gently heated, causing the oil to circulate and
heat the sample uniformly.

» Observation: As the temperature rises, air trapped in the capillary tube will expand and
escape as a stream of bubbles. The heating is continued until a steady stream of bubbles
emerges. The heat source is then removed.

e Recording: The temperature at which the bubbling stops and the liquid begins to enter the
capillary tube is recorded as the boiling point at that atmospheric pressure.

pKa Determination

The acid dissociation constant (pKa) of the carboxylic acid group in 5-Phenyllevulinic acid
can be determined by potentiometric titration.

Methodology:
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» Solution Preparation: A known concentration of 5-Phenyllevulinic acid is dissolved in a
suitable solvent, typically a mixture of water and a co-solvent like methanol or ethanol to
ensure solubility.

« Titration Setup: The solution is placed in a beaker with a calibrated pH electrode and a
magnetic stirrer.

« Titration: A standardized solution of a strong base (e.g., NaOH) is added in small, precise
increments.

o Data Collection: The pH of the solution is recorded after each addition of the titrant.

e Analysis: A titration curve is generated by plotting the pH versus the volume of titrant added.
The pKa is the pH at the half-equivalence point, where half of the acid has been neutralized.

logP Determination

The partition coefficient (logP) is a measure of a compound's lipophilicity and is crucial for
predicting its pharmacokinetic properties. The shake-flask method is the traditional approach.

Methodology:

e System Preparation: n-Octanol and water are mutually saturated by shaking them together
and allowing the phases to separate.

 Partitioning: A known amount of 5-Phenyllevulinic acid is dissolved in a mixture of the pre-
saturated n-octanol and water in a separatory funnel.

o Equilibration: The funnel is shaken vigorously to allow for the partitioning of the compound
between the two phases and then left to stand until the phases have completely separated.

» Concentration Measurement: The concentration of 5-Phenyllevulinic acid in each phase is
determined using a suitable analytical technique, such as UV-Vis spectroscopy or High-
Performance Liquid Chromatography (HPLC).

o Calculation: The logP is calculated as the logarithm of the ratio of the concentration of the
compound in the n-octanol phase to its concentration in the aqueous phase.
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Visualizations
Synthesis of Sigma (o) Receptor Ligands

5-Phenyllevulinic acid serves as a key intermediate in the synthesis of various sigma receptor
ligands. The following diagram illustrates a generalized synthetic pathway.
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Caption: Synthetic pathway to a sigma receptor ligand.

Experimental Workflow for Physicochemical Property
Determination

The logical flow for determining the key physicochemical properties of a solid organic acid like
5-Phenyllevulinic acid is depicted below.
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Caption: Workflow for physicochemical property analysis.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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